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Compound of Interest

Compound Name:
(2'-Methyl[1,1'-biphenyl]-4-yl)

acetonitrile

CAS No.: 893734-38-8

Cat. No.: B12861019

Get Quote

Technical Profile: 4'-Methyl-2-
biphenylcarbonitrile (OTBN)
CAS Registry Number: 114772-53-1 Synonyms: 4'-Methyl-2-cyanobiphenyl; OTBN; 2-(4-

Tolyl)benzonitrile Role: Pharmaceutical Intermediate (Sartan Series KSM)

Executive Summary
4'-Methyl-2-biphenylcarbonitrile (OTBN) is the structural backbone for the "Sartan" class of

antihypertensive drugs (Angiotensin II Receptor Blockers). While not an Active Pharmaceutical

Ingredient (API) itself, it is the critical scaffold upon which the biphenyl-tetrazole

pharmacophore is constructed.

From a toxicological perspective, OTBN presents a moderate acute hazard profile (Harmful if

swallowed/inhaled) but carries significant Specific Target Organ Toxicity (STOT) and

Reproductive Toxicity warnings that necessitate strict containment in process chemistry
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environments. Its primary industrial risk lies in its conversion to the highly reactive alkylating

agent Bromo-OTBN, a step that drastically alters the safety landscape.

Chemical Identity & Physicochemical Basis
The toxicity of OTBN is governed by its lipophilic biphenyl core and the metabolic stability of its

nitrile substituent.

Property Data Relevance to Safety

Molecular Formula C₁₄H₁₁N Lipophilic organic solid.

Molecular Weight 193.24 g/mol High bioavailability potential.

Physical State Crystalline Powder (Off-white)
Dust generation risk

(Inhalation hazard).[1][2]

Melting Point 49–53 °C

Low melting point implies easy

sublimation/vapor generation

during drying.

Solubility
Insoluble in water; Soluble in

Methanol, Chloroform

High membrane permeability;

requires organic solvents for

cleaning.

Partition Coeff (LogP) ~4.1

High potential for

bioaccumulation in fatty

tissues.

Industrial Application: The Sartan Pathway
To understand the hazard context, one must recognize where OTBN sits in the synthesis chain.

[3] It is the precursor to Bromo-OTBN (CAS 114772-54-2), a potent alkylating agent.

Critical Safety Distinction:

OTBN (CAS 114772-53-1): Systemic toxicant, moderate reactivity.

Bromo-OTBN (Downstream): Genotoxic impurity (GTI) concern, strong alkylator,

lachrymator.
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Visualization: Sartan Synthesis Workflow
The following diagram illustrates the transformation of OTBN into the active drug scaffold,

highlighting the escalation of chemical hazard.
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Figure 1: The operational role of OTBN.[3][4][5][6][7][8][9][10][11] Note the transition to Bromo-

OTBN, where containment requirements typically increase from OEB 2/3 to OEB 4 due to

genotoxicity concerns.

Toxicological Profile
The following data synthesizes regulatory filings (ECHA, REACH) and SDS data.

Acute Toxicity
OTBN is classified as Harmful across all major routes of exposure. The nitrile group contributes

to metabolic stress, though it does not release cyanide as readily as aliphatic nitriles.

Oral (LD50): > 300 - < 2000 mg/kg (Rat). Category 4.

Dermal (LD50): > 1000 - < 2000 mg/kg (Rabbit). Category 4.

Inhalation (LC50): Data limited, but classified as Category 4 due to particle size and systemic

absorption potential.

Specific Target Organ Toxicity (STOT)
Repeated Exposure (STOT-RE):

Classification:Category 2 (May cause damage to organs through prolonged or repeated

exposure).

Target Organs: Primary concerns are Hematological (Blood) and Hepatic (Liver) systems.
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Mechanism: Chronic exposure to biphenyl nitriles often induces hepatic enzyme induction

(CYP450) and oxidative stress, leading to hepatocyte necrosis or hemolytic anemia in rodent

models.

Reproductive & Developmental Toxicity
Classification:Category 2 (Suspected of damaging fertility or the unborn child).[1]

Evidence: Structural analogs (biphenyls) have demonstrated potential to cross the placental

barrier. While definitive teratogenicity data for OTBN specifically is proprietary to registrants,

the "Suspected" flag mandates that pregnant personnel must not handle this substance.

Genotoxicity
Ames Test: Generally reported as Negative for OTBN itself.

Warning: Do not confuse with Bromo-OTBN, which is a structural alert for mutagenicity (alkyl

halide).

Mechanism of Action (Adverse Outcome Pathway)
The toxicity of OTBN is driven by its metabolic activation. The biphenyl ring is a substrate for

hydroxylation, while the nitrile moiety can undergo hydrolysis.

Visualization: Metabolic Fate & Toxicity
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Figure 2: Proposed Adverse Outcome Pathway (AOP). Toxicity is likely driven by the

accumulation of reactive oxidative metabolites if Phase II conjugation pathways (Glutathione)

are overwhelmed.

Hazard Classification & Regulatory Status
GHS Classification (Regulation EC No 1272/2008):
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Hazard Class Category H-Code Hazard Statement

Acute Tox. Oral Cat 4 H302
Harmful if swallowed.

[1][12][13]

Acute Tox. Dermal Cat 4 H312
Harmful in contact

with skin.[12]

Acute Tox. Inhal Cat 4 H332
Harmful if inhaled.[1]

[12][13]

Skin Irrit. Cat 2 H315
Causes skin irritation.

[12][13]

Eye Irrit. Cat 2 H319
Causes serious eye

irritation.[12]

Repro. Tox. Cat 2 H361

Suspected of

damaging fertility or

the unborn child.

STOT RE Cat 2 H373

May cause damage to

organs (Blood, Liver)

through

prolonged/repeated

exposure.

Aquatic Chronic Cat 1 H410

Very toxic to aquatic

life with long lasting

effects.[1][2]

Signal Word:WARNING

Risk Management & Handling Protocols
For researchers and process chemists, the following self-validating protocols are

recommended:

Engineering Controls
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Powder Handling: Must be performed in a Chemical Fume Hood or Vented Balance

Enclosure (VBE).

HEPA Filtration: Required for exhaust due to the H373/H361 hazard combination.

Static Control: The low melting point (50°C) and organic nature make dust explosions a

plausible risk; ground all equipment.

Personal Protective Equipment (PPE)
Respiratory: N95/P2 minimum for solid handling; Half-face respirator with organic

vapor/particulate cartridges (OV/P100) recommended during reactor charging.

Dermal: Nitrile gloves (double-gloving recommended). Note: Biphenyls can permeate latex.

Ocular: Safety goggles.[13] Face shield if handling large quantities of wet cake.

Decontamination & Spill Response
Solvent Selection: Do NOT use water alone (insoluble). Use Methanol or Ethanol for surface

decontamination, followed by a soap/water wash.

Verification: Verify cleaning with UV light (biphenyls often fluoresce) or HPLC swab test to

ensure no carryover into subsequent batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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